Tridecanedioic acid
Tridecanedioic acid
Tridecanedioic acid is an alpha,omega-dicarboxylic acid that is undecane substituted by carboxylic acid groups at positions C-1 and C-11. It has a role as a metabolite.
Tridecanedioic acid is a natural product found in Arabidopsis thaliana and Trypanosoma brucei with data available.
Tridecanedioic acid is a natural product found in Arabidopsis thaliana and Trypanosoma brucei with data available.
Brand Name:
Vulcanchem
CAS No.:
505-52-2
VCID:
VC21207783
InChI:
InChI=1S/C13H24O4/c14-12(15)10-8-6-4-2-1-3-5-7-9-11-13(16)17/h1-11H2,(H,14,15)(H,16,17)
SMILES:
C(CCCCCC(=O)O)CCCCCC(=O)O
Molecular Formula:
C13H24O4
Molecular Weight:
244.33 g/mol
Tridecanedioic acid
CAS No.: 505-52-2
Cat. No.: VC21207783
Molecular Formula: C13H24O4
Molecular Weight: 244.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tridecanedioic acid is an alpha,omega-dicarboxylic acid that is undecane substituted by carboxylic acid groups at positions C-1 and C-11. It has a role as a metabolite. Tridecanedioic acid is a natural product found in Arabidopsis thaliana and Trypanosoma brucei with data available. |
|---|---|
| CAS No. | 505-52-2 |
| Molecular Formula | C13H24O4 |
| Molecular Weight | 244.33 g/mol |
| IUPAC Name | tridecanedioic acid |
| Standard InChI | InChI=1S/C13H24O4/c14-12(15)10-8-6-4-2-1-3-5-7-9-11-13(16)17/h1-11H2,(H,14,15)(H,16,17) |
| Standard InChI Key | DXNCZXXFRKPEPY-UHFFFAOYSA-N |
| SMILES | C(CCCCCC(=O)O)CCCCCC(=O)O |
| Canonical SMILES | C(CCCCCC(=O)O)CCCCCC(=O)O |
| Melting Point | 111 °C |
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